Cas no 2229123-06-0 (3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229123-06-0
• MF: C₉H₁₁F₅O
• MW: 230.175060510635
• CID: 5911275
• PubChem ID: 165678651
• Update Time: 2025-06-12

3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one
• EN300-1950834
• 2229123-06-0

• Inchi： 1S/C9H11F5O/c10-8(11)3-1-6(2-4-8)5-7(15)9(12,13)14/h6H,1-5H2
• InChI Key： JYOBDLQTTXUBJB-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C(F)(F)F)=O)CC1)F

Computed Properties

• Exact Mass: 230.07300578g/mol
• Monoisotopic Mass: 230.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one (CAS No: 2229123-06-0)

3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2229123-06-0, belongs to a class of molecules that exhibit a balance of lipophilicity and metabolic stability, making it a promising candidate for various applications in drug development and specialty chemicals.

The molecular structure of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one consists of a cyclohexyl ring substituted with two fluorine atoms at the 4-position and a trifluoropropyl ketone moiety at the 1-position. This arrangement imparts a high degree of electronic richness and steric hindrance, which can be exploited in the design of bioactive molecules. The presence of multiple fluorine atoms enhances the compound's lipophilicity while also providing metabolic resistance, a critical factor in drug design to prolong half-life and improve bioavailability.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological activity and pharmacokinetic properties. 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one has been studied for its potential applications in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for further derivatization to create molecules with enhanced binding affinity and selectivity. For instance, fluorine atoms can participate in weak interactions such as halogen bonds with biological targets, improving the efficacy of drug candidates.

One of the most compelling aspects of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one is its versatility in synthetic chemistry. The compound serves as an intermediate in the preparation of more complex molecules, including those targeted at treating neurological disorders and inflammatory diseases. Researchers have leveraged its reactivity to develop novel heterocycles that exhibit promising pharmacological profiles. The cyclohexyl ring provides a stable backbone for further functionalization, while the trifluoropropyl ketone group can be transformed into various pharmacophores through standard organic transformations.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their ability to enhance drug properties such as bioavailability, metabolic stability, and cell membrane permeability. 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one exemplifies this trend by combining these desirable attributes in a single molecular framework. Its potential as a building block for drug discovery has been highlighted in several recent publications. For example, studies have demonstrated its utility in creating kinase inhibitors that target aberrant signaling pathways involved in cancer.

Materials scientists have also explored the applications of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one beyond pharmaceuticals. Its unique electronic properties make it suitable for use in advanced materials such as liquid crystals and organic semiconductors. The fluorinated groups contribute to thermal stability and chemical resistance, which are essential characteristics for high-performance materials used in electronic devices and optoelectronic applications.

The synthesis of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Recent advances in catalytic methods have enabled more efficient routes to this compound without compromising yield or purity. These improvements have made it feasible to produce larger quantities for industrial applications without excessive waste generation.

The safety profile of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-one is another area of interest. While fluorinated compounds can pose unique challenges during handling due to their reactivity and potential toxicity at high concentrations، rigorous testing protocols ensure that its use is safe within controlled environments. Regulatory agencies have reviewed its applications extensively， providing guidelines for responsible handling and disposal.

In conclusion，3-(4，4-difluorocyclohexyl)-1，1，1-trifluoropropan-2-one (CAS No: 2229123-06-0) represents a significant advancement in both pharmaceutical chemistry and materials science。 Its structural features offer numerous opportunities for innovation across multiple disciplines。 As research continues to uncover new applications，this compound is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials。